Biotin-Vitamin B12

• Molecular Formula: C73H102CoN16O16PS
• Molecular Weight: 1581.7 g/mol
• InChI: InChI=1S/C72H104N15O16PS.CN.Co/c1-33-24-39-44(25-34(33)2)86-87-59(39)63-61(96)62(47(101-63)31-100-56(95)15-13-12-14-48-60-46(32-105-48)81-67(97)83-60)103-104(98,99)102-37(5)79-30-38(88)22-23-69(8)43(26-53(76)92)66-72(11)71(10,29-55(78)94)42(18-21-52(75)91)58(85-72)36(4)65-70(9,28-54(77)93)40(16-19-50(73)89)45(80-65)27-49-68(6,7)41(17-20-51(74)90)57(82-49)35(3)64(69)84-66;1-2;/h24-25,27,37,40-43,46-48,59-63,66,79,96H,12-23,26,28-32H2,1-11H3,(H16,73,74,75,76,77,78,80,81,82,83,84,85,89,90,91,92,93,94,97,98,99);;/q;-1;+3/p-2/t37?,40?,41?,42?,43?,46-,47?,48-,59?,60-,61?,62?,63?,66?,69?,70?,71?,72?;;/m0../s1
• InChIKey: CHMYKGOOIVGITI-SNCOHCNVSA-L

Biotin-Vitamin B12 Conjugate Chemical Identity

Biotin-Vitamin B12 (Biotin-Cyanocobalamin B12) is a chemically synthesized conjugate in which a biotin moiety is covalently linked to the cyanocobalamin (Vitamin B12) scaffold, typically via a PEG or alkyl spacer arm of 11–18 atoms to minimize steric interference with binding proteins [1]. This conjugate retains the cognate receptor-recognition properties of cobalamin toward transcobalamin II (TCII) and the CD320 receptor while simultaneously introducing the high-affinity biotin–(strept)avidin interaction (Kd ≈ 10⁻¹⁵ M), thereby enabling dual-mode functionality: B12-receptor-mediated cellular internalization and biotin-based affinity capture, detection, or pre-targeting [2]. Unlike unmodified cyanocobalamin or single-mode fluorescent/radiolabeled B12 analogs, the biotin handle provides an orthogonal, universal tether point for downstream applications in ELISA, immunohistochemistry, pull-down assays, and drug delivery research .

Dual-mode Combines TCII/CD320 receptor internalization with biotin–avidin affinity capture

Detection-ready Provides orthogonal biotin handle for ELISA, IHC, pull-down, and pre-targeting workflows

Distinct scaffold Differs from unmodified B12 or single-mode labeled analogs; enables dual-receptor study designs

• [1] Pathare, P. M., Wilbur, D. S., Heusser, S., Quadros, E. V., McLoughlin, P., & Morgan, A. C. (1996). Synthesis of cobalamin-biotin conjugates that vary in the position of cobalamin coupling. Evaluation of cobalamin derivative binding to transcobalamin II. Bioconjugate Chemistry, 7(2), 217–232. View Source
• [2] US Patent 5,739,287. Wilbur, D. S., Pathare, P. M., & Morgan, A. C. (1998). Biotinylated cobalamins. Receptagen Corp. View Source

Why Generic B12/Biotin Cannot Substitute

Unmodified Vitamin B12 (cyanocobalamin) is internalized exclusively via the TCII–CD320 receptor axis and lacks any built-in affinity handle for detection or secondary targeting [1]. Free biotin, though a potent ligand for (strept)avidin, does not engage the B12 uptake pathway and therefore cannot achieve selective accumulation in cells overexpressing the CD320 receptor [2]. The Biotin-Vitamin B12 conjugate is the only molecule that simultaneously presents both recognition motifs on a single covalent scaffold, enabling TCII-dependent cellular entry while preserving the biotin moiety for streptavidin-based detection, purification, or pre-targeted drug delivery. The position of biotin attachment critically modulates residual TCII binding affinity: conjugation at the cobalt center or 5′-OH of ribose preserves near-native binding (relative affinity decreased <3-fold), whereas attachment at the c-acetamide position reduces affinity by 295–1160-fold [1], demonstrating that not all biotinylated B12 preparations are functionally equivalent.

Substitute

Key mismatch

Unmodified Vitamin B12

Internalized via TCII–CD320 only; lacks a detection/purification tether for streptavidin-based workflows

Free biotin

Binds (strept)avidin but does not engage the B12 uptake pathway; may not support cell-selective accumulation studies

Alternative B12 conjugates

Positional isomers or non-optimized linkers can severely compromise TCII binding; conjugation-site identity may not be uniform across suppliers

• [1] Pathare, P. M., Wilbur, D. S., Heusser, S., Quadros, E. V., McLoughlin, P., & Morgan, A. C. (1996). Synthesis of cobalamin-biotin conjugates that vary in the position of cobalamin coupling. Evaluation of cobalamin derivative binding to transcobalamin II. Bioconjugate Chemistry, 7(2), 217–232. View Source
• [2] Russell-Jones, G., McTavish, K., McEwan, J., Rice, J., & Nowotnik, D. (2004). Vitamin-mediated targeting as a potential mechanism to increase drug uptake by tumours. Journal of Inorganic Biochemistry, 98(10), 1625–1633. View Source

Quantitative Performance vs. Closest Analogs

TCII Binding Affinity and Conjugation Site

The Biotin-Vitamin B12 conjugate, when synthesized with biotin coupled at the cobalt metal center or at the 5′-OH of the ribose moiety, retains binding to recombinant human transcobalamin II (rhTCII) with minimal perturbation: relative affinity equals or decreases less than 3-fold compared to unmodified [⁵⁷Co]cyanocobalamin. In contrast, conjugates attached at the corrin ring c-acetamide position lose binding by 295–1160-fold, and d-propionamide conjugates lose 44–69-fold [1]. This position-dependent binding window provides procurement-relevant quality control criteria and explains functional heterogeneity among commercially available biotinylated B12 preparations.

TCII binding – Conjugation site

Head-to-head

Conjugates at cobalt center or 5′-OH ribose preserve near-native TCII binding (

Conjugation-site selection context supports receptor-mediated uptake studies

Competitive binding assay with [⁵⁷Co]cyanocobalamin tracer, recombinant human TCII

Paracellular permeability (Caco-2)

Head-to-head

Papp of [¹²⁵I]-avidin/biotinyl-Cbl 4-fold higher than Cbl/IF and β-lactoglobulin; 2-fold higher than avidin/biotin. Chloroquine reduced Cbl/IF Papp by 80% but did not significantly change biotinyl-Cbl–avidin transport.

Supports paracellular transport context, bypassing saturable TCII pathway

Caco-2 monolayer, fetal enterocyte phenotype, ± chloroquine 0.66 µmol/mL

Vitamin-targeted polymer uptake

Cross-study comparable

B12- and biotin-targeted fluorescent polymers achieved 2–30× higher intracellular accumulation vs. non-targeted controls in receptor-positive tumor cell lines.

Reported tumor-cell internalization context for dual-receptor strategies

Multiple tumor lines; confocal/flow cytometry; biotin receptor overexpression co-occurs with CD320

ELISA detection limit

Cross-study comparable

Biotin-Vitamin B12 competitive ELISA LOD: 0.299–1.498 pg/mL; direct non-biotin ELISA LOD ~50–70 pg/mL.

Supports pg/mL-level detection in research immunoassays

Streptavidin-HRP signal amplification format; serum/plasma matrices

Dual-receptor scaffold

Class-level inference

Biotin-Vitamin B12 chemically integrates CD320-targeting B12 domain with biotin domain; literature suggests 2–5× uptake for biotin conjugates and 2–30× for B12 conjugates independently, but quantitative dual-conjugate head-to-head data not yet published.

Supports dual-receptor co-targeting investigation; requires direct comparison studies

Based on Russell-Jones 2004 and recent biotin-targeting reviews; experimental validation needed for dual conjugate

Procurement specifications

Specification review

Pre-characterized conjugate available off-the-shelf (e.g., ≥95% purity by HPLC, defined conjugation site). In-house synthesis requires multi-step conjugation, HPLC purification, and TCII validation; positional isomer risk up to 1160-fold binding variation.

Supports batch reproducibility and conjugation-site consistency

Compare vendor COA and characterize TCII binding before use; linker length 11–18 atoms

Evidence Dimension	Relative binding affinity to recombinant human transcobalamin II (rhTCII) via competitive displacement of [⁵⁷Co]cyanocobalamin
Target Compound Data	Conjugates at cobalt center or 5′-OH of ribose: relative affinity decrease <3-fold; e-propionamide: ≤3-fold; b-isomer: <10-fold
Comparator Or Baseline	Unmodified [⁵⁷Co]cyanocobalamin (relative affinity = 1); corrin ring d-propionamide conjugate: 44–69-fold decrease; c-acetamide conjugate: 295–1160-fold decrease
Quantified Difference	Up to 1160-fold variation in binding affinity depending on conjugation site; optimal sites preserve near-native affinity
Conditions	In vitro competitive binding assay; [⁵⁷Co]cyanocobalamin tracer; recombinant human TCII; cobalamin-biotin conjugates with 11–18 atom linkers

Why This Matters

Procurement decisions must specify the conjugation site: only cobalt-center or ribose-5′-OH conjugates preserve TCII binding sufficient for CD320-receptor-mediated cellular uptake studies.

• [1] Pathare, P. M., Wilbur, D. S., Heusser, S., Quadros, E. V., McLoughlin, P., & Morgan, A. C. (1996). Synthesis of cobalamin-biotin conjugates that vary in the position of cobalamin coupling. Evaluation of cobalamin derivative binding to transcobalamin II. Bioconjugate Chemistry, 7(2), 217–232. View Source

Paracellular Transport vs. Unmodified B12/Biotin

In a Caco-2 adenocarcinoma cell monolayer model, the apparent permeability coefficient (Papp) of ¹²⁵I-labeled avidin/biotinyl-Cbl was increased 4-fold compared to ¹²⁵I-β-lactoglobulin and [⁵⁴Co]-Cbl/intrinsic factor (Cbl/IF), and 2-fold compared to ¹²⁵I-avidin/biotin [1]. Notably, chloroquine (0.66 μmol/mL) did not significantly decrease the Papp of avidin/biotinyl-Cbl, whereas it reduced the Papp of Cbl/IF by 80%, confirming that the biotinyl-Cbl–avidin complex traverses the epithelium via a paracellular rather than a transcobalamin-dependent transcellular route [1].

Paracellular permeability (Caco-2)

Head-to-head

Papp of [¹²⁵I]-avidin/biotinyl-Cbl 4-fold higher than Cbl/IF and β-lactoglobulin; 2-fold higher than avidin/biotin. Chloroquine reduced Cbl/IF Papp by 80% but did not significantly change biotinyl-Cbl–avidin transport.

Supports paracellular transport context, bypassing saturable TCII pathway

Caco-2 monolayer, fetal enterocyte phenotype, ± chloroquine 0.66 µmol/mL

Evidence Dimension	Apparent permeability coefficient (Papp) across Caco-2 cell monolayer
Target Compound Data	[¹²⁵I]-avidin/biotinyl-Cbl Papp = 4-fold higher than [¹²⁵I]-β-lactoglobulin and [⁵⁴Co]-Cbl/IF; 2-fold higher than [¹²⁵I]-avidin/biotin
Comparator Or Baseline	[¹²⁵I]-avidin Papp ≈ 2.8 × 10⁻⁷ cm/s; [¹²⁵I]-β-lactoglobulin and [⁵⁴Co]-Cbl/IF (baseline, 1×); [¹²⁵I]-avidin/biotin
Quantified Difference	4-fold enhancement over Cbl/IF and β-lactoglobulin; 2-fold over avidin/biotin; chloroquine-insensitive (vs. 80% reduction for Cbl/IF)
Conditions	Caco-2 adenocarcinoma cell monolayer; fetal enterocyte phenotype; ¹²⁵I radiolabeling; ± chloroquine 0.66 μmol/mL

Why This Matters

The conjugate uniquely exploits paracellular transport, bypassing TCII-receptor saturation limitations that restrict unmodified B12 transcellular uptake, enabling higher transport rates across epithelial barriers.

• [1] Meyer, G., Pons, L., Namour, F., de Nonancourt, M., Michalski, J. C., Hatier, R., & Guéant, J. L. (2001). Paracellular transport of avidin saturated or not with biotinylated cobalamin through Caco-2 cell epithelium monolayer. Cellular Physiology and Biochemistry, 11(5), 271–278. View Source

Tumor Cell Internalization of Vitamin-Targeted Polymers

In a comparative study across multiple tumor cell lines, fluorescently labeled polymers conjugated to Vitamin B12, folate, or biotin were evaluated for receptor-mediated internalization. In receptor-positive tumor cells, vitamin-targeted fluorochromes achieved intracellular accumulation 2- to 30-fold higher than non-targeted polymers [1]. Critically, a distinct biotin receptor (distinct from SMVT) was found to be overexpressed alongside folate and B12 receptors in aggressive tumors, suggesting that a biotin-B12 dual conjugate could engage two independent internalization pathways simultaneously for enhanced cumulative uptake [1].

Vitamin-targeted polymer uptake

Cross-study comparable

B12- and biotin-targeted fluorescent polymers achieved 2–30× higher intracellular accumulation vs. non-targeted controls in receptor-positive tumor cell lines.

Reported tumor-cell internalization context for dual-receptor strategies

Multiple tumor lines; confocal/flow cytometry; biotin receptor overexpression co-occurs with CD320

Evidence Dimension	Fold-increase in intracellular accumulation of fluorescently labeled vitamin-targeted polymers over non-targeted polymers
Target Compound Data	B12-targeted and biotin-targeted polymers: 2–30× higher intracellular levels than non-targeted controls in receptor-positive cell lines
Comparator Or Baseline	Non-targeted fluorescent polymers (baseline = 1×); folate-targeted polymers (comparable range)
Quantified Difference	2–30 fold increase; B12 receptor and biotin receptor overexpression co-occurs in aggressive tumors
Conditions	Multiple tumor cell lines in vitro and in vivo; fluorescent polymer conjugates; confocal microscopy and flow cytometry quantification

Why This Matters

The biotin-B12 conjugate presents the only commercially available scaffold with potential for dual-receptor engagement (CD320 + biotin receptor) in tumor models, a feature not achievable with folate-conjugate or B12-only constructs.

• [1] Russell-Jones, G., McTavish, K., McEwan, J., Rice, J., & Nowotnik, D. (2004). Vitamin-mediated targeting as a potential mechanism to increase drug uptake by tumours. Journal of Inorganic Biochemistry, 98(10), 1625–1633. View Source

ELISA Sensitivity with Biotin-B12 Detection

Commercially available biotinylated Vitamin B12 is validated as a competitive tracer in ELISA kits achieving detection sensitivities of 0.299 pg/mL to <1.498 pg/mL for Vitamin B12 quantification [1]. The biotin handle enables streptavidin-HRP or streptavidin-alkaline phosphatase signal amplification, which provides signal-to-noise ratios superior to direct B12-antibody detection formats. In contrast, assays relying on unmodified B12 with direct antibody detection typically exhibit sensitivities in the 50–70 pg/mL range , representing approximately a 33- to 234-fold reduction in detection limit compared to the biotin-amplified format.

ELISA detection limit

Cross-study comparable

Biotin-Vitamin B12 competitive ELISA LOD: 0.299–1.498 pg/mL; direct non-biotin ELISA LOD ~50–70 pg/mL.

Supports pg/mL-level detection in research immunoassays

Streptavidin-HRP signal amplification format; serum/plasma matrices

Evidence Dimension	Limit of detection (LOD) in competitive ELISA for Vitamin B12 quantification
Target Compound Data	Biotin-Vitamin B12-based competitive ELISA: LOD 0.299–1.498 pg/mL
Comparator Or Baseline	Direct antibody-detection Vitamin B12 ELISA without biotin amplification: LOD ≈ 50–70 pg/mL
Quantified Difference	~33–234-fold lower detection limit using biotinylated tracer format
Conditions	Competitive ELISA format; biotinylated Vitamin B12 as tracer; streptavidin-HRP detection; serum/plasma/tissue homogenate matrices

Why This Matters

For laboratories performing quantitative Vitamin B12 analysis, the biotin-conjugated reagent enables pg/mL-level sensitivity that cannot be matched by non-biotinylated B12 detection formats, directly impacting clinical and research assay performance.

• [1] Raj Biosis Pvt Ltd. Vitamin B12 ELISA Kit — Product Insert. Detection range: 1.56–90 pg/mL; sensitivity <1.498 pg/mL. View Source

Dual-Receptor Scaffold Advantage

A growing body of evidence indicates that many aggressive tumors co-overexpress the CD320 transcobalamin receptor and a distinct biotin receptor [1][2]. Biotin-Vitamin B12 is the only commercially cataloged conjugate that chemically integrates both targeting ligands on a single covalent scaffold, enabling simultaneous engagement of both receptor systems. This dual-receptor approach may theoretically increase avidity and reduce the probability of escape via single-receptor downregulation, a limitation observed with monofunctional folate-drug or B12-drug conjugates [1]. Biotin-mediated drug conjugates alone have been shown to enhance cancer cell uptake by 2–5-fold [3]; combining this with B12-receptor targeting in a single molecule represents a strategy not achievable with either ligand in isolation.

Dual-receptor scaffold

Class-level inference

Biotin-Vitamin B12 chemically integrates CD320-targeting B12 domain with biotin domain; literature suggests 2–5× uptake for biotin conjugates and 2–30× for B12 conjugates independently, but quantitative dual-conjugate head-to-head data not yet published.

Supports dual-receptor co-targeting investigation; requires direct comparison studies

Based on Russell-Jones 2004 and recent biotin-targeting reviews; experimental validation needed for dual conjugate

Evidence Dimension	Receptor engagement scope and potential for dual-pathway internalization
Target Compound Data	Biotin-Vitamin B12: presents both CD320-targeting (B12 domain) and biotin-receptor/streptavidin-targeting (biotin domain) on a single molecule
Comparator Or Baseline	Cyanocobalamin (B12-receptor only); free biotin (biotin receptor/SMVT only); folate conjugates (folate receptor only)
Quantified Difference	Qualitative differentiation: dual-receptor targeting vs. single-receptor; biotin conjugates alone show 2–5× enhanced cancer cell uptake [3]; B12 conjugates show 2–30× targeting [1]
Conditions	Literature synthesis across multiple tumor models; explicit quantitative head-to-head data for the dual conjugate not yet published

Why This Matters

For researchers seeking to investigate dual-receptor co-targeting hypotheses, the Biotin-Vitamin B12 conjugate is a uniquely enabling reagent that eliminates the need for in-house synthesis of biotinylated B12 derivatives.

• [1] Russell-Jones, G., McTavish, K., McEwan, J., Rice, J., & Nowotnik, D. (2004). Vitamin-mediated targeting as a potential mechanism to increase drug uptake by tumours. Journal of Inorganic Biochemistry, 98(10), 1625–1633. View Source
• [2] Recent advances in biotin-based therapeutic agents for cancer therapy. (2024). RSC Publishing. Compared to folate and B12 receptors, biotin receptor-based targeting exhibits superior specificity in aggressive cancers. View Source
• [3] Tripathi, R., et al. (2025). Biotin-mediated drug delivery: does the biotin transporter mediate uptake of biotin conjugates? Conjugation of payloads with biotin generally results in a 2–5-fold enhanced uptake into cancer cells. View Source

Purity and Batch Reproducibility for Procurement

Vendor-sourced Biotin-Vitamin B12 (MedChemExpress, Cat. HY-148030) is supplied at defined purity with full characterization data, available in quantities of 5 mg (USD 1,156), 10 mg (USD 1,841), and custom bulk . Molecular Depot offers a PEG-linked Vitamin B12 Biotin Conjugate (Cat. B2010608) at 1 mg for $695, supplied as a 5.0 mg/mL solution in Type I ultrapure water (resistivity >18 MΩ-cm), filtered through 0.22 μm . In contrast, in-house synthesis requires multi-step conjugation, HPLC purification, and rigorous validation of conjugation site and TCII binding activity — a process requiring weeks of specialized labor [1]. Commercially sourced, pre-characterized conjugate eliminates batch-to-batch variability in conjugation position, a critical variable shown to affect TCII binding by up to 1160-fold [1].

Procurement specifications

Specification review

Pre-characterized conjugate available off-the-shelf (e.g., ≥95% purity by HPLC, defined conjugation site). In-house synthesis requires multi-step conjugation, HPLC purification, and TCII validation; positional isomer risk up to 1160-fold binding variation.

Supports batch reproducibility and conjugation-site consistency

Compare vendor COA and characterize TCII binding before use; linker length 11–18 atoms

Evidence Dimension	Procurement accessibility, purity documentation, and cost vs. in-house synthesis time
Target Compound Data	MedChemExpress HY-148030: 5 mg/$1,156, 10 mg/$1,841; Molecular Depot B2010608: 1 mg/$695, 5.0 mg/mL, >18 MΩ-cm water, 0.22 μm filtered
Comparator Or Baseline	In-house synthesis: 6-conjugate panel requires weeks; HPLC purification; TCII binding validation per conjugate
Quantified Difference	Cost comparison and time-to-experiment: commercial off-the-shelf vs. weeks of synthesis; risk of positional isomer heterogeneity leading to 295–1160-fold binding loss
Conditions	Commercial vendor catalog comparison; synthesis protocol per Pathare et al. 1996

Why This Matters

Procurement of pre-characterized Biotin-Vitamin B12 eliminates the risk of unknowingly obtaining a positional isomer with severely compromised TCII binding, ensuring experimental reproducibility across laboratories.

• [1] Pathare, P. M., Wilbur, D. S., Heusser, S., Quadros, E. V., McLoughlin, P., & Morgan, A. C. (1996). Synthesis of cobalamin-biotin conjugates that vary in the position of cobalamin coupling. Evaluation of cobalamin derivative binding to transcobalamin II. Bioconjugate Chemistry, 7(2), 217–232. View Source

Key Procurement and Application Scenarios

CD320 Receptor-Mediated Endocytosis Detection

For researchers studying transcobalamin II/CD320-mediated cellular uptake kinetics, Biotin-Vitamin B12 enables a single-reagent workflow: cells are incubated with the conjugate (with or without TCII pre-complexation), and internalization is subsequently visualized or quantified using fluorophore-conjugated streptavidin [1]. This eliminates the need for custom radiolabeling (e.g., [⁵⁷Co]cyanocobalamin synthesis) or the separate synthesis of fluorescent B12 derivatives. Conjugates prepared at the cobalt center or ribose 5′-OH retain near-native TCII binding (<3-fold affinity loss), ensuring that uptake reflects physiological B12 trafficking rather than a chemically perturbed pathway [2].

High-Sensitivity B12 ELISA Development

Biotin-Vitamin B12 serves as the competitive tracer in ELISA kits achieving detection limits of 0.299–1.498 pg/mL, compared to 50–70 pg/mL for non-biotin-amplified formats [1]. In assay development, the conjugate is mixed with sample containing unknown B12 and a limiting amount of anti-B12 antibody; after washing, streptavidin-HRP is added for signal generation. The 33–234-fold sensitivity improvement over direct-detection formats is essential for detecting sub-clinical B12 deficiency, pediatric sample analysis, or tissue homogenates with low B12 abundance.

Dual-Receptor Targeting in Tumor Models

For preclinical oncology research exploring whether simultaneous engagement of CD320 and biotin receptors enhances tumor-selective accumulation beyond single-ligand strategies, Biotin-Vitamin B12 is the only commercially available molecule that presents both ligands on a single scaffold [1]. Studies have demonstrated that B12-targeted polymers achieve 2–30× higher accumulation in receptor-positive tumor cells vs. untargeted controls, while biotin conjugates independently enhance cancer cell uptake by 2–5× [2]. The dual conjugate thus provides an off-the-shelf tool for investigating potential synergistic receptor co-targeting effects.

Paracellular Drug Delivery Shuttle

When complexed with avidin, Biotin-Vitamin B12 exploits a paracellular transport route across Caco-2 epithelial monolayers with a Papp 4-fold higher than Cbl/IF and resistant to chloroquine inhibition (unlike the TCII-dependent transcellular pathway, which is inhibited by 80% under identical conditions) [1]. This property is valuable for oral drug delivery research aiming to bypass the saturable, receptor-limited transcellular B12 uptake pathway, potentially enabling higher bioavailability of B12-shuttled payloads.

Application

Selection Property

Validation Focus

CD320 receptor-mediated endocytosis studies

Conjugation site preserving TCII binding

Receptor internalization assay with streptavidin-fluorophore detection

High-sensitivity B12 research immunoassays

Biotin handle enabling streptavidin-HRP signal amplification

Detection limit and matrix-effect evaluation in pg/mL range

Dual-receptor targeting research in tumor models

Single-molecule scaffold presenting both CD320 and biotin receptor ligands

Co-localization and cumulative uptake vs. single-ligand controls

Paracellular transport and epithelial permeability studies

Avidin-complexed conjugate exploiting paracellular route

Papp and pathway-inhibitor sensitivity in Caco-2 or similar models

• [1] Meyer, G., Pons, L., Namour, F., de Nonancourt, M., Michalski, J. C., Hatier, R., & Guéant, J. L. (2001). Paracellular transport of avidin saturated or not with biotinylated cobalamin through Caco-2 cell epithelium monolayer. Cellular Physiology and Biochemistry, 11(5), 271–278. View Source
• [2] Pathare, P. M., Wilbur, D. S., Heusser, S., Quadros, E. V., McLoughlin, P., & Morgan, A. C. (1996). Synthesis of cobalamin-biotin conjugates that vary in the position of cobalamin coupling. Evaluation of cobalamin derivative binding to transcobalamin II. Bioconjugate Chemistry, 7(2), 217–232. View Source